5-Cyclopentyloxy-6-methoxynicotinic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 5-cyclopentyloxy-6-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C12H15NO4/c1-16-11-10(17-9-4-2-3-5-9)6-8(7-13-11)12(14)15/h6-7,9H,2-5H2,1H3,(H,14,15)
• InChI Key: ZYDUYDKCRIYLLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C(=O)O)OC2CCCC2

Description

5-Cyclopentyloxy-6-methoxynicotinic acid is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of potassium hydroxide (168 mg) in water (1 mL) is added to a solution of methyl 5-cyclopentyloxy-6-methoxynicotinoate (250 mg) in methanol (3 mL) and the mixture stirred for 4 hours then allowed to stand at room temperature overnight. The mixture is concentrated, the residue dissolved in water and the mixture adjusted to pH 6 by the addition of concentrated hydrochloric acid. The mixture is extracted with ethyl acetate, the extracts dried (MgSO4) and concentrated to give a cream solid. The solid is dried at 100° C. to give 5-cyclopentyloxy-6-methoxynicotinic acid (140 mg), m.p. 191-2° C. [Elemental analysis: C, 60.7; H, 6.43; N, 5.78%. calculated: C, 60.75; H, 6.37; N, 5.90%.].